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Cat. No.: B14166921

Get Quote

Introduction & Biological Significance

Chlorophenyl sulfonylazepanes represent a privileged structural motif in modern drug
discovery. The seven-membered azepane ring provides unique conformational flexibility and a
distinct three-dimensional vector compared to traditional six-membered piperidines. When
coupled with a chlorobenzenesulfonyl moiety, this scaffold exhibits exceptional target binding
through a combination of hydrogen bonding (via the sulfonamide oxygens) and halogen
bonding/hydrophobic interactions (via the chlorophenyl ring).

Pharmacologically, these compounds have been identified as highly potent, selective small-
molecule activators of Transient Receptor Potential Mucolipin 3 (TRPML3) channels[1], which
play critical roles in endolysosomal calcium regulation, hearing, and pigmentation. Furthermore,
structurally related sulfonylazepanes function as Notch-sparing y-secretase modulators,
offering promising therapeutic avenues for Alzheimer's disease[2].

Mechanistic Overview & Reaction Logic
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The synthesis of 1-[(4-chlorophenyl)sulfonyllazepane relies on a bimolecular nucleophilic
substitution (

) at the electrophilic sulfur center of 4-chlorobenzenesulfonyl chloride by the secondary amine,
azepane. While this transformation is conceptually straightforward, scaling it from milligram-
scale discovery chemistry to multigram or kilogram production requires rigorous optimization[3].

Causality of Experimental Choices:

e Solvent Selection (2-MeTHF vs. DCM): Traditional discovery routes utilize dichloromethane
(DCM). However, for scalable synthesis, 2-Methyltetrahydrofuran (2-MeTHF) is vastly
superior. 2-MeTHF is a biorenewable solvent that offers excellent phase separation from
water, eliminating the need for halogenated waste streams. Crucially, its higher boiling point
(80 °C) allows for safe, telescoped crystallization without the need for solvent swapping.

o Base Selection (TEA vs. Pyridine): Triethylamine (TEA) is utilized as the proton scavenger.
Unlike pyridine, which can form a highly stable and unreactive sulfonylpyridinium
intermediate that stalls the reaction kinetics, TEA acts strictly as a non-nucleophilic base,
driving the equilibrium forward without competitive side reactions.

» Thermal Profiling: The sulfonylation is highly exothermic. If the temperature exceeds 15 °C
during the electrophile addition phase, ambient moisture and base will competitively
hydrolyze the sulfonyl chloride into 4-chlorobenzenesulfonic acid, drastically reducing the
yield and complicating purification. Maintaining a 0-5 °C profile ensures kinetic control
favoring the desired amidation.

Synthesis Workflow & Process Logic
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Figure 1: Scalable synthesis workflow for chlorophenyl sulfonylazepanes.
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Condition Optimization & Quantitative Data

To establish a self-validating and scalable protocol, various reaction parameters were
evaluated. The transition from discovery-scale (DCM/Pyridine) to process-scale (2-
MeTHF/TEA) demonstrated a significant improvement in both yield and environmental factor
(E-factor).

Temp

Solvent Base . Conversi Isolated Purity
. Profile . E-Factor
System (Equiv) C) on (%) Yield (%) (HPLC)
Pyridine
DCM 20-25 (RT) 85% 2% >45 94.5%
(1.5)
THF TEA (1.2) 0-5 92% 81% ~30 96.0%
2-MeTHF TEA(1.2) 0-5 >99% 94% <15 >99.1%
25 (No
2-MeTHF TEA (1.2) ] 78% 65% ~25 88.0%*
cooling)

*Note: Lower purity at higher temperatures is attributed to the formation of 4-
chlorobenzenesulfonic acid and subsequent degradation products.

Detailed Experimental Protocol: 1-[(4-
Chlorophenyl)sulfonyllazepane

This protocol is designed as a self-validating system. In-process controls (IPCs) and precise pH
monitoring ensure that the reaction trajectory remains within acceptable parameters,
eliminating downstream purification failures[3].

Materials:
e Azepane (1.0 equiv, 100 mmol, 9.92 g)
e 4-Chlorobenzenesulfonyl chloride (1.05 equiv, 105 mmol, 22.16 g)

o Triethylamine (TEA) (1.2 equiv, 120 mmol, 12.14 g)
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o 2-Methyltetrahydrofuran (2-MeTHF) (150 mL)
e 1M HCI (aqueous), Saturated

(aqueous), Brine, Heptane
Step-by-Step Methodology:

e Preparation & Inertion: In a 500 mL three-neck round-bottom flask equipped with a magnetic
stirrer, internal thermocouple, and dropping funnel, add azepane (9.92 g) and TEA (12.14 g)
to 100 mL of anhydrous 2-MeTHF. Purge the system with nitrogen for 5 minutes.

e Thermal Equilibration: Submerge the flask in an ice-water bath. Monitor the internal
thermocouple until the solution temperature stabilizes between 0 °C and 5 °C.

o Causality: Pre-cooling the amine/base mixture prevents localized hot spots during the
initial drops of the electrophile.

» Electrophile Addition: Dissolve 4-chlorobenzenesulfonyl chloride (22.16 g) in 50 mL of 2-
MeTHF. Transfer this to the dropping funnel. Add the solution dropwise over 45 minutes,
maintaining the internal temperature strictly below 10 °C.

o Reaction Maturation: Once addition is complete, remove the ice bath and allow the reaction
to warm to room temperature (20-25 °C). Stir for 2 hours.

 In-Process Control (IPC): Sample 10 uL of the reaction mixture, dilute in 1 mL acetonitrile,
and analyze via LC-MS or TLC (Hexanes:EtOAc 3:1).

o Self-Validation Check: The reaction is deemed complete when the sulfonyl chloride peak is
<1% relative to the product. If incomplete, stir for an additional hour.

e Aqueous Quench & Workup:

o Add 50 mL of 1M HCI and stir vigorously for 10 minutes. Separate the phases. Validation:
Check the aqueous phase pH; it must be <3 to ensure all unreacted azepane and TEA are
protonated and removed.

o Wash the organic layer with 50 mL of saturated
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. Validation: Check the aqueous phase pH; it must be >8 to ensure any hydrolyzed sulfonic
acid is neutralized and extracted into the aqueous waste.

o Wash with 50 mL of brine to remove residual water.

o Telescoped Crystallization: Transfer the organic (2-MeTHF) layer to a distillation apparatus.
Concentrate under reduced pressure to approximately 50 mL. Slowly add 100 mL of heptane
(anti-solvent) while stirring vigorously.

« |solation: Cool the resulting suspension to 0 °C for 1 hour. Filter the white crystalline solid via
a Buchner funnel, wash with cold heptane (20 mL), and dry in a vacuum oven at 40 °C
overnight.

o Expected Yield: 25.7 g (94%).

Downstream Applications: TRPML3 Activation
Pathway

The synthesized chlorophenyl sulfonylazepanes serve as critical molecular probes and
therapeutic leads. By binding to the extracellular loop of the TRPML3 channel, these
sulfonamides induce an allosteric conformational change that opens the channel pore, leading
to calcium efflux from the endolysosome into the cytosol[1].
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Figure 2: Biological pathway of chlorophenyl sulfonylazepanes activating TRPML3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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